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Compound of Interest

Compound Name: D-Sorbitol-d4

Cat. No.: B12394630 Get Quote

An In-depth Technical Guide to the Safety and Handling of D-Sorbitol-d4

Introduction
D-Sorbitol-d4 is the deuterium-labeled version of D-Sorbitol, a six-carbon sugar alcohol.[1] It is

utilized as a sugar substitute and as a stabilizing excipient in pharmaceutical formulations.[1][2]

The incorporation of deuterium atoms allows its use as an internal standard in clinical mass

spectrometry and for tracing molecules in metabolic and pharmacokinetic studies.[1] While

comprehensive safety data for D-Sorbitol-d4 is not readily available, the toxicological and

handling guidelines are considered to be analogous to its non-labeled counterpart, D-Sorbitol,

due to their chemical similarity. This guide synthesizes the available safety and handling

information for D-Sorbitol, with specific notations for D-Sorbitol-d4 where applicable.

Hazard Identification and Classification
D-Sorbitol is generally not classified as a hazardous substance according to OSHA 29 CFR

1910.1200 and Regulation (EC) No. 1272/2008.[2][3] It does not meet the criteria for

classification as persistent, bioaccumulative, and toxic (PBT), or very persistent and very

bioaccumulative (vPvB).[2] The primary health concern is the potential for a laxative effect upon

ingestion of large quantities.[3][4] As a fine powder, it may also pose a slight fire or dust

explosion hazard under specific conditions.[3]

Physical and Chemical Properties
D-Sorbitol is a white, odorless, crystalline, and hygroscopic powder with a sweet taste.[5][6] It is

readily soluble in water.[5][7] The primary difference between D-Sorbitol and D-Sorbitol-d4 is
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their molecular weight.

Property Value References

Molecular Formula C₆H₁₀D₄O₆ [1][5]

Molecular Weight
186.20 g/mol (D-Sorbitol-d4);

182.17 g/mol (D-Sorbitol)
[1][5]

Appearance
White crystalline powder,

flakes, or granules
[5][8]

Odor Odorless [5][8]

Melting Point 98-100 °C [7]

Boiling Point 295 °C [8]

Solubility in Water 200 mg/mL [7]

pH (1% solution) 6-7 [8]

Vapor Pressure <0.1 mmHg at 25 °C [7]

Autoignition Temperature >1200 °F [3]

Toxicological Data
Toxicological data for D-Sorbitol indicates low acute toxicity. The material is not considered to

be a skin or respiratory irritant based on animal models.[3] Ingestion of large amounts (e.g., 50

grams) can lead to gastrointestinal discomfort, including a laxative effect, vomiting, and

diarrhea.[3]
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Route of
Administration

Species Dose Effect References

Oral Rat
LD50: 15,900

mg/kg
- [3][4]

Oral Mouse
LD50: 17,800

mg/kg
- [4]

Oral Woman
TDLo: 1700

mg/kg/day
- [3][4]

Subcutaneous Rat
LD50: 29,600

mg/kg
- [4]

Subcutaneous Mouse LD50: 24 g/kg - [4]

Intravenous Rat
LD50: 7,100

mg/kg
- [4]

Intravenous Mouse
LD50: 9,480

mg/kg
- [4]

Handling and Storage
General Handling
Standard laboratory and industrial hygiene practices should be followed.[2] Use in a well-

ventilated area is recommended.[3] Avoid the formation of dust, as fine organic powders

suspended in air can form explosive mixtures.[3] All ignition sources should be eliminated from

areas where dust may accumulate.[3] When handling, avoid contact with skin and eyes, and do

not ingest.[9] Personal protective equipment should be worn as detailed below.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][10] D-Sorbitol is

hygroscopic and should be protected from moisture.[5] It is incompatible with strong oxidizing

agents, strong acids, and strong bases.[3][4]

Personal Protective Equipment (PPE)
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A risk assessment should be conducted to determine the appropriate PPE for the specific

handling conditions.

Eye Protection: Use safety glasses with side shields or goggles that are tested and approved

under government standards such as NIOSH (US) or EN 166 (EU).[2]

Hand Protection: Wear appropriate chemical-resistant gloves. Gloves should be inspected

before use and disposed of properly after handling the material.[2]

Body Protection: A lab coat or other protective clothing should be worn to prevent skin

contact.[2]

Respiratory Protection: If dust is generated and ventilation is inadequate, a NIOSH-approved

N95 (US) or P1 (EN 143) dust mask should be used.[2]

Experimental Protocols
General Laboratory Handling Protocol
This protocol outlines the general steps for safely handling D-Sorbitol-d4 powder in a

laboratory setting.

Preparation:

Ensure the work area is clean and uncluttered.

Verify that a safety shower and eyewash station are accessible.

Don the appropriate PPE as described in Section 6.

Weighing and Transfer:

Conduct all weighing and transfer operations in a chemical fume hood or a ventilated

balance enclosure to minimize dust inhalation.

Use a spatula to carefully transfer the powder. Avoid scooping in a manner that creates

airborne dust.

If transferring to a solution, add the powder slowly to the liquid to prevent splashing.
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Spill Cleanup:

In case of a spill, immediately cordon off the area.

Clean up spills using dry methods such as a vacuum with an explosion-proof motor or by

gentle sweeping to avoid creating dust clouds.[3]

Place the spilled material into a sealed, labeled container for proper disposal.[3]

Do not use compressed air for cleaning.[3]

Disposal:

All waste must be handled in accordance with local, state, and federal regulations.[3]

First Aid and Emergency Procedures
The following diagram illustrates the recommended first aid and emergency response

procedures.

Emergency Event

First Aid Response

Inhalation of Dust

Move to fresh air.
If not breathing, give artificial respiration.

Skin Contact

Wash off with soap and plenty of water.

Eye Contact

Flush eyes with water for at least 15 minutes.

Ingestion

Rinse mouth with water.
Do NOT induce vomiting.

Seek medical attention if symptoms occur or persist.

Click to download full resolution via product page

Caption: First Aid Response Workflow for D-Sorbitol-d4 Exposure.
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Fire-Fighting Measures
D-Sorbitol is a combustible solid but presents a slight fire hazard.[4][11]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

Specific Hazards: Thermal decomposition can produce carbon monoxide (CO) and carbon

dioxide (CO₂).[2][8] Finely divided powder can form explosive mixtures with air.[3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) if

necessary.[2]

Stability and Reactivity
D-Sorbitol is stable under normal storage and handling conditions.[3][10] Hazardous

polymerization will not occur.[3][10] It should be kept away from strong oxidizing agents, strong

acids, and strong bases, as violent reactions can occur.[3][4][11]

Conclusion
D-Sorbitol-d4 is a low-toxicity compound that can be handled safely by following standard

laboratory practices. The primary considerations are minimizing dust generation to prevent

inhalation and potential dust explosion hazards, and being aware of its laxative effects upon

ingestion. Adherence to the guidelines outlined in this document will help ensure the safe use

of D-Sorbitol-d4 in research and development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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